Cas no 2579018-30-5 (Not Yet Assigned)

• Product Name: Not Yet Assigned
• CAS No: 2579018-30-5
• MF: C₁₁H₁₅BrMgO₂
• MW: 283.444603204727
• MDL: MFCD18375443
• CID: 5175248
• Update Time: 2026-03-04

Not Yet Assigned Chemical and Physical Properties

Names and Identifiers

• Not Yet Assigned

• MDL： MFCD18375443
• Inchi： 1S/C11H15O2.BrH.Mg/c1-3-4-9-13-11-8-6-5-7-10(11)12-2;;/h5,7-8H,3-4,9H2,1-2H3;1H;/q;;+1/p-1
• InChI Key： FWABBEVIQZXACL-UHFFFAOYSA-M
• SMILES： Br[Mg]C1C=C(OCCCC)C(OC)=CC=1

Additional information on Not Yet Assigned

Compound Introduction: CAS No. 2579018-30-5

Compound with the CAS number 2579018-30-5 is a novel chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound, currently without an assigned product name, represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features and potential biological activities make it an intriguing subject for academic and industrial investigations.

The molecular structure of CAS No. 2579018-30-5 exhibits a complex arrangement of functional groups, which suggests a high degree of versatility in its interactions with biological targets. Preliminary computational studies have indicated that this compound may exhibit binding affinity to several key enzymes and receptors implicated in various disease pathways. This characteristic positions it as a potential lead compound for the development of novel therapeutic agents.

In recent years, there has been a growing interest in the discovery of small molecules that can modulate the activity of protein-protein interactions (PPIs). CAS No. 2579018-30-5 has shown promise in this regard, with early experimental data suggesting its ability to disrupt or stabilize specific PPIs relevant to inflammatory and metabolic disorders. The compound's mechanism of action appears to involve precise interference with dynamic protein interfaces, a strategy that has not been widely explored in current pharmacological interventions.

The synthesis of CAS No. 2579018-30-5 presents both challenges and opportunities for chemists. The multi-step synthetic route requires advanced techniques in organic synthesis, including transition-metal catalysis and asymmetric transformations. These methodologies not only enhance the yield and purity of the compound but also allow for structural modifications that can fine-tune its biological properties. The synthetic feasibility of this compound underscores its potential as a scaffold for drug discovery programs.

Advances in high-throughput screening (HTS) technologies have enabled researchers to rapidly assess the biological activity of large libraries of compounds, including CAS No. 2579018-30-5. Initial HTS results have highlighted its potential efficacy in inhibiting key enzymes involved in cancer progression and neurodegenerative diseases. These findings have prompted further investigation into its pharmacological profile, including assessment of selectivity and toxicity.

The pharmacokinetic properties of CAS No. 2579018-30-5 are another critical area of interest. Studies using in vitro models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) characteristics. These data are essential for predicting how the compound will behave within the human body and for optimizing its formulation for clinical use. The compound's favorable ADME profile suggests that it may have good bioavailability and reduced systemic toxicity.

Recent research has also explored the potential applications of CAS No. 2579018-30-5 in combination therapy regimens. By pairing this compound with other therapeutic agents, researchers aim to achieve synergistic effects that could enhance treatment outcomes for patients with chronic or refractory conditions. Preliminary studies indicate that when used in conjunction with existing drugs, CAS No. 2579018-30-5 may amplify their therapeutic effects while minimizing side effects.

The regulatory landscape for novel compounds like CAS No. 2579018-30-5 is complex but well-defined. Regulatory agencies require extensive documentation to support the safety and efficacy of new drugs before they can be approved for clinical use. Researchers are currently preparing comprehensive toxicological and pharmacological data packages to meet these stringent requirements. The successful navigation of this process will be crucial for advancing CAS No. 2579018-30-5 from preclinical to clinical development.

The economic implications of developing a drug based on CAS No. 2579018-30-5 are also being carefully considered by pharmaceutical companies and academic institutions alike. The costs associated with synthesis, testing, regulatory compliance, and clinical trials can be substantial, but the potential return on investment is significant if the compound proves to be a successful therapeutic agent. Market analysis suggests that there is a strong unmet need for treatments targeting the diseases associated with the pathways modulated by this compound.

In conclusion, CAS No. 2579018-30-5 represents a compelling candidate for further pharmaceutical development due to its unique chemical structure, promising biological activities, and favorable pharmacokinetic properties. Ongoing research efforts are focused on elucidating its mechanism of action, optimizing its synthetic route, and evaluating its safety and efficacy in preclinical models. If these studies yield positive results, CAS No. 2579018-30-5 could emerge as a valuable addition to the arsenal of therapeutic agents available to treat various human diseases.